Hydron;2-hydroxybutanedioate Hydron;2-hydroxybutanedioate Malic acid, also known as malate or E296, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Malic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Malic acid has been detected in most biofluids, including blood, saliva, sweat, and feces. Within the cell, malic acid is primarily located in the cytoplasm. Malic acid participates in a number of enzymatic reactions. In particular, Malic acid can be converted into oxalacetic acid; which is catalyzed by the enzyme malate dehydrogenase, mitochondrial. In addition, Malic acid can be converted into oxalacetic acid; which is catalyzed by the enzyme malate dehydrogenase, mitochondrial. In humans, malic acid is involved in the glycogenosis, type ib pathway, the oncogenic action OF fumarate pathway, the glycogenosis, type ic pathway, and the gluconeogenesis pathway. Malic acid is also involved in several metabolic disorders, some of which include phosphoenolpyruvate carboxykinase deficiency 1 (pepck1), fructose-1, 6-diphosphatase deficiency, the glycogenosis, type ia. von gierke disease pathway, and the glycogen storage disease type 1A (GSD1a) or von gierke disease pathway. Outside of the human body, malic acid can be found in a number of food items such as kohlrabi, sugar apple, spinach, and ginkgo nuts. This makes malic acid a potential biomarker for the consumption of these food products.
Malic acid is a 2-hydroxydicarboxylic acid that is succinic acid in which one of the hydrogens attached to a carbon is replaced by a hydroxy group. It has a role as a food acidity regulator and a fundamental metabolite. It is a 2-hydroxydicarboxylic acid and a C4-dicarboxylic acid. It derives from a succinic acid. It is a conjugate acid of a malate(2-) and a malate.
Malic acid has been used in trials studying the treatment of Xerostomia, Depression, and Hypertension.
Brand Name: Vulcanchem
CAS No.: 617-48-1
VCID: VC0166107
InChI: InChI=1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9)
SMILES: [H+].[H+].C(C(C(=O)[O-])O)C(=O)[O-]
Molecular Formula: C4H6O5
Molecular Weight: 134.09 g/mol

Hydron;2-hydroxybutanedioate

CAS No.: 617-48-1

Reference Standards

VCID: VC0166107

Molecular Formula: C4H6O5

Molecular Weight: 134.09 g/mol

Hydron;2-hydroxybutanedioate - 617-48-1

CAS No. 617-48-1
Product Name Hydron;2-hydroxybutanedioate
Molecular Formula C4H6O5
Molecular Weight 134.09 g/mol
IUPAC Name hydron;2-hydroxybutanedioate
Standard InChI InChI=1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9)
Standard InChIKey BJEPYKJPYRNKOW-UHFFFAOYSA-N
Impurities ... contents of fumaric and maleic acids are ... 7.5 and <500 ppm, respectively.
SMILES [H+].[H+].C(C(C(=O)[O-])O)C(=O)[O-]
Canonical SMILES [H+].[H+].C(C(C(=O)[O-])O)C(=O)[O-]
Boiling Point Decomposes at >225 °C and <235 °C (BP not determinable) /OECD Guideline 103 (Boiling point/boiling range)/
Colorform Colorless crystals
White, crystalline triclinic crystals
Density 1.601 g/ cu cm at 20 °C
Melting Point 131.0 °C
127-132 °C
130.97 °C /OECD Guideline 102 (Melting point / Melting Range)/
131-133°C
Physical Description DryPowder; OtherSolid, Liquid
White or nearly white crystalline powder or granules
Solid
white crystalline powder, granules, or needles; acid taste; odourless or having a very faint caramellic acrid odour and a tart aciduous taste
Description Malic acid, also known as malate or E296, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Malic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Malic acid has been detected in most biofluids, including blood, saliva, sweat, and feces. Within the cell, malic acid is primarily located in the cytoplasm. Malic acid participates in a number of enzymatic reactions. In particular, Malic acid can be converted into oxalacetic acid; which is catalyzed by the enzyme malate dehydrogenase, mitochondrial. In addition, Malic acid can be converted into oxalacetic acid; which is catalyzed by the enzyme malate dehydrogenase, mitochondrial. In humans, malic acid is involved in the glycogenosis, type ib pathway, the oncogenic action OF fumarate pathway, the glycogenosis, type ic pathway, and the gluconeogenesis pathway. Malic acid is also involved in several metabolic disorders, some of which include phosphoenolpyruvate carboxykinase deficiency 1 (pepck1), fructose-1, 6-diphosphatase deficiency, the glycogenosis, type ia. von gierke disease pathway, and the glycogen storage disease type 1A (GSD1a) or von gierke disease pathway. Outside of the human body, malic acid can be found in a number of food items such as kohlrabi, sugar apple, spinach, and ginkgo nuts. This makes malic acid a potential biomarker for the consumption of these food products.
Malic acid is a 2-hydroxydicarboxylic acid that is succinic acid in which one of the hydrogens attached to a carbon is replaced by a hydroxy group. It has a role as a food acidity regulator and a fundamental metabolite. It is a 2-hydroxydicarboxylic acid and a C4-dicarboxylic acid. It derives from a succinic acid. It is a conjugate acid of a malate(2-) and a malate.
Malic acid has been used in trials studying the treatment of Xerostomia, Depression, and Hypertension.
Related CAS 676-46-0 (di-hydrochloride salt)
Shelf Life Stable under recommended storage conditions.
Solubility 5.79 M
In water, 55.8 g/100 g water at 20 °C
In water, 592,000 mg/L at 25 °C
Solubility in g/100 g solvent at 20 °C: methanol 82.70; diethyl ether 0.84; ethanol 45.53; acetone 17-75; dioxane 22.70
It is highly soluble in methanol, ethanol, acetone, ether, and other polar solvents
1000.0 mg/mL
soluble in water and alcohol; 1 gm in 0.8 ml water
1 g in 1.4 ml alcohol (in ethanol)
Synonyms calcium (hydroxy-1-malate) hexahydrate
malate
malic acid
malic acid, (R)-isomer
malic acid, calcium salt, (1:1), (S)-isomer
malic acid, disodium salt
malic acid, disodium salt, (R)-isomer
malic acid, disodium salt, (S)-isomer
malic acid, magnesium salt (2:1)
malic acid, monopotassium salt, (+-)-isomer
malic acid, potassium salt, (R)-isomer
malic acid, sodium salt, (+-)-isome
Vapor Pressure 3.28e-08 mmHg
3.28X10-8 mm Hg at 25 °C (extrapolated)
PubChem Compound 20130941
Last Modified Dec 23 2021
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